Cas no 1361547-98-9 (2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1361547-98-9
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919624
• Update Time: 2025-06-08

2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-2-1-3-7(14)10(6)11-8(19)4-5-9(18-11)12(15,16)17/h1-5,19H
• InChI Key： TVNKNXVINAINML-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=C(C(F)(F)F)N=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1361547-98-9)

The compound 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine, with the CAS number 1361547-98-9, is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a pyridine core substituted with a trifluoromethyl group, a hydroxy group, and a 2,6-dichlorophenyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its distinct combination of halogenated and fluorinated groups contributes to its reactivity and potential utility in drug discovery and material science.

In the context of modern research, 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine is often explored for its role in medicinal chemistry. The presence of the trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance the metabolic stability and bioavailability of drug candidates. Researchers are increasingly focusing on fluorinated compounds due to their ability to modulate pharmacokinetic properties, a trend reflected in the growing number of FDA-approved drugs containing CF3 groups. This compound’s structural features align with current drug design strategies aimed at improving target selectivity and reducing off-target effects.

Another area where CAS 1361547-98-9 has shown promise is in agrochemical development. The 2,6-dichlorophenyl subunit is a common motif in pesticides and herbicides, contributing to their efficacy against resistant pests. With the global push toward sustainable agriculture, there is heightened interest in developing novel compounds that minimize environmental impact while maintaining high activity. The hydroxy-pyridine scaffold in this molecule offers a versatile platform for further derivatization, enabling the creation of next-generation crop protection agents.

The synthesis of 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Recent advancements in catalytic methods have improved the efficiency of producing such complex structures, reducing waste and energy consumption. This aligns with the broader green chemistry movement, which emphasizes atom economy and safer reagents. Laboratories and industries are increasingly adopting these practices to meet regulatory standards and consumer demand for eco-friendly products.

From a commercial perspective, CAS 1361547-98-9 is primarily supplied by specialized chemical manufacturers and research reagent suppliers. Its applications span academic research, pharmaceutical R&D, and material science, driving demand in niche markets. Pricing and availability can vary depending on purity levels and scale, with custom synthesis services often required for tailored applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovation-driven industries.

In summary, 2-(2,6-Dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine represents a compelling example of how structural complexity can translate into diverse functionalities. Whether in drug discovery, agrochemical innovation, or advanced material development, its unique attributes make it a valuable asset for researchers. As the fields of fluorine chemistry and heterocyclic compounds evolve, this molecule is poised to play a pivotal role in shaping future breakthroughs.